N-(5-acetyl-4-methylthiazol-2-yl)-2-(benzylsulfonyl)acetamide

• IUPAC Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-benzylsulfonylacetamide
• InChI: InChI=1S/C15H16N2O4S2/c1-10-14(11(2)18)22-15(16-10)17-13(19)9-23(20,21)8-12-6-4-3-5-7-12/h3-7H,8-9H2,1-2H3,(H,16,17,19)
• InChI Key: DBTOSKQKGAJJTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CS(=O)(=O)CC2=CC=CC=C2)C(=O)C
• Molecular Formula: C15H16N2O4S2
• Molecular Weight: 352.4 g/mol

Description

N-(5-acetyl-4-methylthiazol-2-yl)-2-(benzylsulfonyl)acetamide, also known as AMT, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. AMT has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In

Scientific Research Applications

Antimicrobial and Antifungal Applications

• Synthesis and Biological Evaluation : Novel sulphonamide derivatives have shown promising antimicrobial activity. For example, studies involving the synthesis of benzothiazole-piperazinesulfonamide conjugates revealed significant antibacterial and antiacetylcholinesterase activity, with some compounds displaying promising antifungal activity against Candida albicans compared to reference drugs like miconazole (Rao et al., 2019). Similarly, a green ultrasound synthesis approach led to the creation of 1,4-disubstituted 1,2,3-triazoles tethering bioactive benzothiazole nucleus, which showed promising antimicrobial activities at minimal inhibition concentrations (MIC) of 4–16 µg/mL (Rezki, 2016).

Enzyme Inhibitory and Antitumor Applications

• Enzyme Inhibition and Anticancer Potential : Certain derivatives have been evaluated for their inhibition potential against enzymes and tumor cells. For instance, compounds synthesized from N-(substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide demonstrated good activity against enzymes like bovine carbonic anhydrase, acetylcholinesterase (AChE), and butyrylcholinesterase (BChE), indicating their potential as therapeutic agents (Virk et al., 2018). Another study focused on benzothiazole derivatives bearing different heterocyclic rings showed considerable antitumor activity against certain cancer cell lines, suggesting their use as anticonvulsant agents (Yurttaş et al., 2015).

Molecular Docking and Theoretical Studies

• Computational Calculations and Docking Studies : Computational and molecular docking studies have played a crucial role in understanding the interaction of these compounds with biological targets. Theoretical investigations of antimalarial sulfonamides against COVID-19 utilized computational calculations and molecular docking to study the interaction of synthesized compounds with enzymes, demonstrating their potential use in designing drugs against COVID-19 (Fahim & Ismael, 2021).